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Compound of Interest

Compound Name: ASTRAZONE RED

CAS No.: 14097-03-1

Cat. No.: B078886 Get Quote
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Audience: Research Scientists, Analytical Chemists, and Dye Formulation Specialists

Executive Summary
Basic Violet 7 (C.I. 48020) is a cationic methine dye, distinct from the triarylmethane class (e.g., Crystal Violet) often misidentified in

generic databases. Chemically defined as a hemicyanine derivative, it is characterized by a 1,3,3-trimethylindolium acceptor linked via

a vinyl bridge to a substituted aniline donor.

Its primary industrial designation is Astrazon Red 6B.[1] Unlike simple cationic dyes, Basic Violet 7 frequently incorporates a reactive

N-chloroethyl group, providing unique anchoring properties in acrylic fiber matrices and specialized biological staining protocols. This

guide provides an authoritative breakdown of its molecular identity, physicochemical behavior, and validated analytical workflows.

Part 1: Molecular Identity & Physicochemical Profile
The accurate characterization of Basic Violet 7 requires distinguishing the cationic chromophore from its counterion (typically chloride).

Core Chemical Data
Parameter Specification

Common Name Basic Violet 7

Colour Index (C.I.) 48020

CAS Registry Number 6441-82-3

IUPAC Name
N-(2-chloroethyl)-N-ethyl-4-[(E)-2-(1,3,3-trimethyl-3H-indol-1-ium-2-

yl)ethenyl]aniline chloride

Chemical Class Methine / Hemicyanine

Molecular Formula C₂₄H₃₀Cl₂N₂ (Total Salt)

Molecular Weight 417.41 g/mol

Cationic Mass 381.96 g/mol (C₂₄H₃₀ClN₂⁺)

Appearance Dark red to violet powder

Solubility Soluble in water (red-violet solution); Soluble in ethanol
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The molecule operates as a "push-pull" system:

Donor: The diethylamino-substituted phenyl ring pushes electron density into the conjugated system. Note the presence of a

chloroethyl tail, which increases lipophilicity and potential reactivity compared to standard diethyl analogues.

Bridge: A vinyl (

) group facilitates charge transfer.

Acceptor: The quaternary nitrogen of the indolium ring acts as the electron sink, stabilizing the excited state responsible for the

violet/red absorption (typically

nm in water).

Part 2: Synthesis Mechanism
The synthesis of Basic Violet 7 is a classic Knoevenagel-type condensation. Understanding this pathway is critical for identifying

potential impurities (e.g., unreacted aldehydes) during quality control.

Reaction Components:

Fischer Base Derivative: 1,3,3-Trimethyl-2-methyleneindoline.[2]

Aldehyde Precursor: 4-[(2-chloroethyl)(ethyl)amino]-2-methylbenzaldehyde.[3][2]

Figure 1: Synthetic Pathway (DOT Visualization)
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Caption: Convergent synthesis of Basic Violet 7 via acid-catalyzed condensation of indoline and benzaldehyde precursors.

Part 3: Analytical Characterization Protocols
To validate the identity of Basic Violet 7 and quantify purity, a dual-method approach using UV-Vis Spectrophotometry and HPLC-MS is

required.

Protocol A: UV-Vis Spectrophotometric Validation
Purpose: Rapid determination of chromophore concentration and extinction coefficient.

Solvent System: Prepare a stock solution in 50% Ethanol / 50% Water (to prevent aggregation common in purely aqueous cationic

dyes).
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Blanking: Use the identical solvent mixture.

Scan Parameters: 400 nm to 700 nm.

Acceptance Criteria:

: 548 ± 2 nm.

Shoulder peak: Often observed ~510 nm (vibronic shoulder).

Protocol B: HPLC-MS Identification (Self-Validating)
Purpose: Confirmation of molecular mass and separation from homologous impurities (e.g., de-chlorinated byproducts).

Reagents:

Mobile Phase A: 0.1% Formic Acid in Water (LC-MS Grade).

Mobile Phase B: Acetonitrile.

Column:

C18 Reverse Phase (e.g., Agilent Zorbax Eclipse Plus), 3.5 µm, 4.6 x 100 mm.

Methodology:

Gradient: 10% B to 90% B over 15 minutes.

Flow Rate: 1.0 mL/min.

Detection:

PDA: 550 nm.

MS (ESI+): Scan range 100–600 m/z.

Data Interpretation (Causality):

Target Peak: Look for the cation mass

.

Calculation: Total MW (417.41) - Chloride (35.45) = 381.96 m/z.

Note: The presence of the Chlorine isotope (

) in the ethyl tail will create a distinct isotopic pattern (M+2 peak at ~33% intensity of M). This is the primary validation signature
distinguishing Basic Violet 7 from non-chlorinated analogs.

Figure 2: Analytical Workflow Logic
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Caption: HPLC-MS workflow for verifying Basic Violet 7 identity via cationic mass and chlorine isotopic signature.

Part 4: Applications & Handling
Industrial & Research Applications

Acrylic Fiber Dyeing: The cationic charge interacts strongly with anionic sites (sulfonate/sulfate groups) in polyacrylonitrile fibers. The

N-chloroethyl group can potentially form covalent linkages under high-temperature alkaline conditions, improving wet fastness.

Biological Staining: Used in histology for staining acid mucopolysaccharides. It is less toxic than Crystal Violet but requires specific

pH control (pH 4.0–5.0) for optimal selectivity.

Safety & Stability
Hazard: Causes skin and serious eye irritation (GHS H315, H319).[4]

Storage: Hygroscopic. Store in desiccated, amber glass containers to prevent hydrolysis of the chloroethyl group.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for diagnostic or therapeutic

procedures. While BenchChem strives to provide accurate protocols, we make no warranties, express or implied, regarding the fitness

of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your experiment? [Contact our

Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of essential and advanced

chemicals, empowering scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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